(7-chloro-2-oxo-2,3-dihydro-1H-imidazo[4,5-b]pyridin-5-yl)-carbamic acid ethyl ester

• CAS No.: 68375-41-7
• Molecular Formula: C9H9ClN4O3
• Molecular Weight: 256.64 g/mol
• IUPAC Name: ethyl N-(7-chloro-2-oxo-1,3-dihydroimidazo[4,5-b]pyridin-5-yl)carbamate
• InChI: InChI=1S/C9H9ClN4O3/c1-2-17-9(16)12-5-3-4(10)6-7(11-5)14-8(15)13-6/h3H,2H2,1H3,(H3,11,12,13,14,15,16)
• InChI Key: YCQUGGFNTSZSPT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC1=NC2=C(C(=C1)Cl)NC(=O)N2

Description

(7-chloro-2-oxo-2,3-dihydro-1H-imidazo[4,5-b]pyridin-5-yl)-carbamic acid ethyl ester is a useful research compound. Its molecular formula is C9H9ClN4O3 and its molecular weight is 256.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of diethyl 4-chloro-5-nitro-2,6-pyridinedicarbamate (intermediate for the preparation of 1) (500 mg) in ETOH (50 mL) was added Raney Ni (1 g) and stirred for 12 h under hydrogen atmosphere at room temperature. Reaction mixture was filtered on celite and filtrate was concentrated under reduced pressure. Residue was dissolved in 2-propanol (10 mL) and stirred for 60 h under reflux. The reaction mixture was cooled to room temperature and precipitate was filtered. The filtrate was concentrated to give 250 mg of (7-chloro-2-oxo-2,3-dihydro-1H-imidazo[4,5-b]pyridin-5-yl)-carbamic acid ethyl ester as a gray solid. 1H NMR confirmed the structure.